Cas no 1537258-28-8 (3-Pentanol, 3-(2-aminoethyl)-2-methyl-)

• Product Name: 3-Pentanol, 3-(2-aminoethyl)-2-methyl-
• CAS No: 1537258-28-8
• MF: C₈H₁₉NO
• MW: 145.242562532425
• CID: 5282657
• Update Time: 2025-05-30

3-Pentanol, 3-(2-aminoethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanol, 3-(2-aminoethyl)-2-methyl-

• Inchi： 1S/C8H19NO/c1-4-8(10,5-6-9)7(2)3/h7,10H,4-6,9H2,1-3H3
• InChI Key： DHWHWNVFKAPPRL-UHFFFAOYSA-N
• SMILES： CC(C)C(CCN)(O)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 3-Pentanol, 3-(2-aminoethyl)-2-methyl-

Introduction to 3-Pentanol, 3-(2-aminoethyl)-2-methyl- (CAS No. 1537258-28-8) and Its Emerging Applications in Chemical and Biomedical Research

3-Pentanol, 3-(2-aminoethyl)-2-methyl-, identified by its unique Chemical Abstracts Service (CAS) number 1537258-28-8, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and biochemical research. This compound, characterized by its complex structural features, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of 3-Pentanol, 3-(2-aminoethyl)-2-methyl- consists of a pentyl backbone with substituents that enhance its reactivity and functionality. The presence of a secondary amine group at the third carbon position and a 2-aminoethyl chain at the same position introduces unique chemical handles that facilitate further derivatization. This structural motif is particularly interesting for medicinal chemists who are exploring ways to modulate biological pathways through small-molecule interventions.

In recent years, there has been a growing interest in leveraging such structurally complex compounds for their potential applications in drug discovery. The compound’s ability to serve as a scaffold for designing molecules with specific biological activities has made it a focal point in several research endeavors. For instance, studies have demonstrated its utility in generating derivatives that exhibit inhibitory effects on certain enzymes and receptors, which are implicated in various diseases.

One of the most compelling aspects of 3-Pentanol, 3-(2-aminoethyl)-2-methyl- is its versatility in chemical modifications. The secondary amine functionality can be readily incorporated into peptidomimetics or used as a site for covalent bonding with other pharmacophores. This flexibility allows researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of the compound, making it an attractive candidate for preclinical and clinical studies.

Recent advancements in computational chemistry have further enhanced the understanding of how 3-Pentanol, 3-(2-aminoethyl)-2-methyl- interacts with biological targets. Molecular docking simulations have revealed that this compound can bind to specific pockets on enzymes and receptors with high affinity. These findings have been corroborated by experimental studies, which have shown that derivatives of this compound exhibit significant biological activity in vitro.

The potential applications of 3-Pentanol, 3-(2-aminoethyl)-2-methyl- extend beyond drug development. In biochemical research, this compound has been utilized as a probe to study enzyme mechanisms and protein-protein interactions. Its unique structural features allow it to act as a scaffold for generating molecules that can disrupt or modulate specific biological pathways. This has opened up new avenues for understanding disease mechanisms and developing targeted therapies.

Moreover, the synthesis of 3-Pentanol, 3-(2-aminoethyl)-2-methyl- has been optimized through various synthetic methodologies, ensuring high yield and purity. These advancements in synthetic chemistry have made it more accessible for researchers to explore its potential applications without significant hurdles. The availability of high-quality starting materials has also facilitated rapid screening processes in drug discovery pipelines.

In conclusion, 3-Pentanol, 3-(2-aminoethyl)-2-methyl- (CAS No. 1537258-28-8) represents a promising compound with diverse applications in chemical and biomedical research. Its unique structural features, coupled with its reactivity and functionality, make it an invaluable tool for drug discovery and biochemical investigations. As research continues to uncover new ways to harness its potential, this compound is poised to play a significant role in the development of next-generation therapeutic agents.